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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B15598908

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth preliminary investigation into the piezoelectric
properties of Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaCaH4Oe-4H20).
Rochelle salt, one of the first discovered piezoelectric materials, exhibits a strong piezoelectric
effect, making it a subject of continued interest for various applications, including sensors,
actuators, and transducers. This document summarizes its key quantitative properties, details
experimental protocols for its synthesis and characterization, and provides visual workflows for
key processes.

Quantitative Data Presentation

The following tables summarize the key physical, piezoelectric, and dielectric properties of
Rochelle salt for easy comparison and reference.

Table 1: Physical Properties of Rochelle Salt
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Property Value Units

Chemical Formula KNaCsH40e6-4H20 -

Molecular Weight 282.23 g/mol

Crystal System Orthorh-ornbic (paraele.ctric), )

Monoclinic (ferroelectric)

Density ~1.77 g/cm3

Melting Point 70-80 °C

Ferroelectric Range -18to +24 °C
Table 2: Piezoelectric Coefficients of Rochelle Salt

Coefficient Value (x 10~*2 CIN or pm/V)

di4 Not explicitly found

dzs Not explicitly found

dse Not explicitly found

Effective dss (composite) 30 - 120[1]

Note: While Rochelle salt is known for its high piezoelectric activity, specific values for the

complete tensor (di4, d2s, dss) were not consistently found across recent literature. The

effective dss in a composite structure is provided as a reference for its potential performance.

Table 3: Dielectric Properties of Rochelle Salt

Property Value Conditions
_ _ Within the ferroelectric range,
Dielectric Constant (er) ~103% - 104 ) )
along the ferroelectric axis
Dielectric Constant (er) ~10 Outside the ferroelectric range
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Experimental Protocols

This section details the methodologies for the synthesis, crystal growth, and characterization of
Rochelle salt for piezoelectric applications.

Synthesis of Rochelle Salt

Objective: To synthesize Rochelle salt from common laboratory reagents.
Materials:

o Potassium bitartrate (Cream of Tartar)

e Sodium carbonate (anhydrous)

 Distilled water

» Beakers

e Heating plate with magnetic stirrer

« Filtration apparatus (funnel, filter paper)

o Crystallization dish

Procedure:

» Dissolution: Dissolve a specific molar quantity of potassium bitartrate in a calculated volume
of distilled water in a beaker with gentle heating and stirring.

» Neutralization: Slowly add a stoichiometric amount of sodium carbonate to the heated
solution. The addition should be gradual to control the effervescence (CO: release).

o Completion of Reaction: Continue adding sodium carbonate until the fizzing ceases,
indicating the complete neutralization of the tartaric acid.

« Filtration: While the solution is still hot, filter it to remove any unreacted impurities.
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Crystallization: Pour the hot, clear filtrate into a clean crystallization dish and allow it to cool
slowly to room temperature. Rochelle salt crystals will precipitate out of the solution.

Harvesting: Once a sufficient amount of crystals has formed, carefully decant the mother
liquor and collect the crystals.

Drying: Dry the harvested crystals at room temperature or in a desiccator.

Crystal Growth by Slow Evaporation

Objective: To grow larger, single crystals of Rochelle salt suitable for piezoelectric
measurements.

Materials:

Synthesized Rochelle salt

Distilled water

Beaker

Thread (e.g., nylon)

Support rod

Seed crystal (a small, well-formed crystal from the initial synthesis)
Procedure:

o Saturated Solution Preparation: Prepare a saturated solution of Rochelle salt in distilled
water at a slightly elevated temperature (e.g., 30-40 °C) to ensure complete dissolution.

e Seed Crystal Selection: Select a small, well-formed single crystal from the initial synthesis to
act as a seed.

e Mounting the Seed Crystal: Tie the seed crystal to a thin thread and suspend it from a
support rod.
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« Immersion: Immerse the suspended seed crystal into the saturated Rochelle salt solution,
ensuring it is fully submerged and not touching the bottom or sides of the beaker.

o Slow Evaporation: Cover the beaker with a perforated film (e.g., parafilm with small holes) to
allow for slow evaporation of the solvent at a constant temperature.

o Crystal Growth: Over several days to weeks, the solvent will evaporate, leading to
supersaturation and the growth of the seed crystal into a larger single crystal.

e Harvesting: Once the crystal has reached the desired size, carefully remove it from the
solution and dry it.

Characterization of Piezoelectric Properties

2.3.1. Direct Piezoelectric Coefficient (ds3) Measurement using the Berlincourt Method
Objective: To measure the direct piezoelectric charge coefficient (dss).

Apparatus:

» ds3 meter (Berlincourt type)

» Rochelle salt crystal with parallel electrodes applied to the faces perpendicular to the
desired measurement axis.

Procedure:

» Sample Preparation: Ensure the Rochelle salt crystal has flat, parallel faces. Apply
conductive electrodes (e.g., silver paint or sputtered gold) to the two opposing faces.

o Clamping: Securely clamp the crystal between the probes of the dss meter, ensuring good
electrical contact.

o Force Application: The instrument applies a known, low-frequency alternating force to the
crystal.

o Charge Measurement: The dss meter measures the electric charge generated by the crystal
in response to the applied force.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 ds3 Calculation: The instrument directly displays the dss value, which is the ratio of the
generated charge to the applied force (in pC/N).

2.3.2. Ferroelectric Hysteresis Loop Measurement using a Sawyer-Tower Circuit

Objective: To observe the ferroelectric nature of Rochelle salt by measuring its polarization
versus electric field (P-E) hysteresis loop.

Apparatus:

Function generator

High-voltage amplifier

Digital oscilloscope

Standard capacitor (linear, with capacitance much larger than the sample)
Rochelle salt crystal sample with electrodes

Resistors for the circuit

Procedure:

Circuit Assembly: Construct the Sawyer-Tower circuit. The Rochelle salt sample and a
standard linear capacitor are connected in series.

Signal Application: Apply a sinusoidal or triangular wave voltage from the function generator,
amplified to a high voltage, across the series combination.

Voltage Measurement: Use the oscilloscope to measure the voltage across the entire circuit
(proportional to the applied electric field E) on the X-channel and the voltage across the
standard capacitor (proportional to the polarization P of the sample) on the Y-channel.

Hysteresis Loop Observation: Set the oscilloscope to X-Y mode to display the P-E hysteresis
loop. The shape of the loop confirms the ferroelectric nature of the material and allows for
the determination of the remnant polarization and coercive field.
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Mandatory Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key experimental
workflows and logical relationships in the investigation of Rochelle salt.
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Caption: Workflow for the synthesis of Rochelle salt crystals.
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Caption: Process flow for growing large single crystals of Rochelle salt.
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Caption: General workflow for the characterization of piezoelectric properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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